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Compound of Interest

Compound Name: Monuron TCA
CAS No.: 140-41-0
Cat. No.: B087056
Get Quote
. J

CAS Registry Number: 140-41-0 Compound Class: Phenylurea / Halogenated Aliphatic Acid
Salt Complex

Executive Summary

Monuron TCA is a stoichiometric salt complex combining the phenylurea herbicide Monuron
[3-(4-chlorophenyl)-1,1-dimethylurea] and the halogenated acid herbicide TCA (Trichloroacetic
acid). Historically utilized as a non-selective, broad-spectrum soil sterilant, its environmental
behavior is defined by a critical dissociation event immediately upon contact with soil moisture.

This guide analyzes the divergent environmental fates of its two parent ions. While TCA
exhibits high aqueous solubility and rapid leaching potential, Monuron demonstrates moderate
persistence and lipophilicity, serving as a long-term reservoir for the toxic metabolite 4-
chloroaniline (PCA). Researchers must treat the environmental monitoring of Monuron TCA
not as a single analyte study, but as a dual-track investigation into differential mobility and
degradation kinetics.

Chemical Identity & Dissociation Dynamics
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The fundamental error in early environmental modeling of Monuron TCA was treating the
complex as a single persistent entity. In aqueous soil environments (pH 5-8), the salt rapidly
dissociates.

Dissociation Equation:

hysicochemical ies (Post-Dissaciation)

Monuron Environmental
Property TCA Component L
Component Implication
TCA leaches
Water Solubility 230 mg/L (25°C) ~1,200,000 mg/L immediately; Monuron

remains in topsoil.

Monuron binds to
. . organic carbon; TCA
Koc (Soil Adsorption) ~271 mL/g <5mL/g ]
moves with water

front.

TCA has volatilization

Vapor Pressure mmHg 1.0 mmHg potential; Monuron is
non-volatile.
_ _ _ _ Distinct microbial
) ) Microbial N- Microbial ) )
Primary Degradation ) o populations required
demethylation Dechlorination

for remediation.

Degradation Pathways

The persistence of Monuron TCA is governed by the slower-degrading Monuron moiety. The
degradation is primarily biotic (microbial), as abiotic hydrolysis is negligible at neutral pH.

3.1 The Monuron Pathway (Toxicological Concern)

Monuron undergoes sequential N-demethylation. This is the critical pathway for researchers
because it leads to 4-chloroaniline, a stable, carcinogenic aromatic amine that binds
irreversibly to soil humic acids, complicating extraction and quantification.

Mechanism:
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» N-Demethylation: Removal of the first methyl group to form Monomethyl-monuron.
e Second Demethylation: Formation of 4-Chlorophenylurea.

o Amide Hydrolysis: Cleavage of the urea linkage yields 4-Chloroaniline (PCA).

3.2 The TCA Pathway

TCA degrades via reductive dechlorination, eventually mineralizing to Carbon Dioxide (

) and Chloride ions (
). This process is aerobic and rapid (Half-life: 14-90 days) compared to Monuron.

Visualization: Monuron Degradation Cascade
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Figure 1: Sequential N-demethylation pathway of Monuron leading to the toxicologically

significant 4-chloroaniline.[1]

Environmental Persistence & Mobility

The "dual-clock" nature of Monuron TCA persistence requires distinct sampling schedules.

4.1 Half-Life (
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) Cnmparienn

Monuron TCA

Matrix Notes

Monuron persistence
Aerobic Soil 30 — 166 days 14 — 90 days increases with clay

content.

Degradation stalls
Anaerobic Soil > 200 days > 100 days without aerobic

microbial activity.

Monuron
] photodegrades rapidly
Photolysis (Water) ~5.5 hours Stable ]
only in clear, surface

water.

4.2 Leaching Dynamics (Field Proven Insight)

o TCA: Acts as a conservative tracer. In column studies, TCA breakthrough curves often match
bromide or chloride tracers, indicating zero retardation.

e Monuron: Exhibits "chromatographic separation” in soil profiles. In a 1-meter soil column,
TCA will elute in the first pore volume, while Monuron may remain in the top 15cm.

o Risk:[2][3][4][5] Groundwater contamination is primarily driven by TCA, whereas surface
runoff (sediment-bound) drives Monuron transport.

Validated Analytical Protocol: LC-MS/MS Determination

Objective: Simultaneous quantification of Monuron and 4-chloroaniline in soil matrices.
Methodology: Solid Phase Extraction (SPE) followed by Liquid Chromatography-Tandem Mass
Spectrometry.

5.1 Protocol Workflow
o Extraction: Weigh 10g soil. Add 20mL Acetonitrile:Water (80:20 v/v). Shake for 60 min.

¢ Centrifugation: 4000 rpm for 10 min. Collect supernatant.
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e Clean-up (Critical Step): Pass through a HLB (Hydrophilic-Lipophilic Balance) SPE cartridge.
Monuron is moderately polar; HLB ensures retention of both parent and polar metabolites.

o Elution: Elute with Methanol. Evaporate to dryness under
. Reconstitute in mobile phase.

e Analysis: Inject into LC-MS/MS (ESI Positive Mode).

5.2 Instrumental Parameters (Self-Validating)

e Column: C18 Reverse Phase (

).
» Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.
¢ MRM Transitions (Quantifier/Qualifier):

o Monuron: 199.1

72.0 (Quant), 199.1
46.0 (Qual).

o 4-Chloroaniline:[2][3][6][7] 128.0

93.0 (Quant).

Visualization: Analytical Workflow
L —— L
Soil Sample Shake 1hr _ [ solvent Extraction Load _| SPE Cleanup Elute/Dry _ | Reconstitution %
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Figure 2: Optimized extraction and detection workflow for Monuron residues in soil matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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